Cas no 868594-43-8 (Benzyl-PEG7-amino)

• Product Name: Benzyl-PEG7-amino
• CAS No: 868594-43-8
• MF: C₂₁H₃₇NO₇
• MW: 415.520987272263
• MDL: MFCD29049391
• CID: 2094897
• PubChem ID: 57884348
• Update Time: 2025-05-20

Benzyl-PEG7-amino Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG7-amino
• HY-W096077
• ZB0927
• DA-61604
• CS-0147702
• S10775
• 2-[2-[2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
• SCHEMBL4454168
• BnO-PEG6-CH2CH2NH2
• Benzyl-PEG7-amine
• 1-Phenyl-2,5,8,11,14,17,20-heptaoxadocosan-22-amine
• AKOS030630050
• MFCD29049391
• 868594-43-8

• MDL： MFCD29049391
• Inchi： 1S/C21H37NO7/c22-6-7-23-8-9-24-10-11-25-12-13-26-14-15-27-16-17-28-18-19-29-20-21-4-2-1-3-5-21/h1-5H,6-20,22H2
• InChI Key： SOZKCKXDCYVWFL-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCN)CCOCCOCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 415.25700252g/mol
• Monoisotopic Mass: 415.25700252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 90.6Ų

Additional information on Benzyl-PEG7-amino

Recent Advances in Benzyl-PEG7-amino (CAS: 868594-43-8) Research and Applications

Benzyl-PEG7-amino (CAS: 868594-43-8) is a polyethylene glycol (PEG) derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug delivery, bioconjugation, and material science. This compound features a benzyl group linked to a seven-unit PEG spacer terminated with an amino group, making it a valuable tool for modifying biomolecules and enhancing their pharmacokinetic properties. Recent studies have explored its utility in various therapeutic and diagnostic contexts, shedding light on its potential to address challenges in targeted drug delivery and biocompatibility.

One of the key areas of research involving Benzyl-PEG7-amino is its role in the development of antibody-drug conjugates (ADCs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the incorporation of Benzyl-PEG7-amino as a linker in ADCs significantly improved the stability and solubility of the conjugates, while maintaining the cytotoxic efficacy of the payload. The researchers attributed this enhancement to the PEG spacer's ability to reduce aggregation and shield the payload from premature degradation. These findings suggest that Benzyl-PEG7-amino could play a pivotal role in the next generation of ADCs, particularly for treating solid tumors.

In addition to its applications in ADCs, Benzyl-PEG7-amino has been investigated for its potential in nanoparticle-based drug delivery systems. A recent preprint on bioRxiv highlighted its use in the surface functionalization of lipid nanoparticles (LNPs) for mRNA delivery. The study reported that LNPs modified with Benzyl-PEG7-amino exhibited improved cellular uptake and reduced immunogenicity compared to conventional PEGylated LNPs. This innovation could pave the way for more efficient and safer mRNA vaccines and therapeutics, addressing some of the limitations observed in current LNP formulations.

Another notable advancement involves the use of Benzyl-PEG7-amino in the synthesis of hydrogels for tissue engineering. A 2024 paper in Biomaterials Science described the development of a PEG-based hydrogel incorporating Benzyl-PEG7-amino as a crosslinking agent. The resulting hydrogel demonstrated enhanced mechanical strength and controlled degradation kinetics, making it suitable for applications in cartilage regeneration. The amino group of Benzyl-PEG7-amino facilitated the covalent attachment of bioactive peptides, further enhancing the hydrogel's bioactivity and promoting cell adhesion and proliferation.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Benzyl-PEG7-amino. A recent industry report from a leading chemical supplier highlighted the need for optimized synthetic protocols to ensure high purity and yield, as impurities can significantly impact the performance of the final product. Advances in continuous flow chemistry and automated purification systems are expected to address these challenges, enabling broader adoption of Benzyl-PEG7-amino in both research and industrial settings.

In conclusion, Benzyl-PEG7-amino (CAS: 868594-43-8) continues to emerge as a critical reagent in chemical biology and pharmaceutical research. Its applications in ADCs, nanoparticle delivery systems, and tissue engineering underscore its versatility and potential to drive innovation in drug development and regenerative medicine. Future research should focus on optimizing its synthesis and exploring novel applications, such as in theranostics and personalized medicine, to fully realize its therapeutic potential.